[cis-6-Methylmorpholin-3-yl]methanol;hydrochloride

• Molecular Formula: C6H14ClNO2
• Molecular Weight: 167.63 g/mol
• IUPAC Name: [(3S,6S)-6-methylmorpholin-3-yl]methanol;hydrochloride
• InChI: InChI=1S/C6H13NO2.ClH/c1-5-2-7-6(3-8)4-9-5;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key: BJENIMORACXBCF-GEMLJDPKSA-N
• Isomeric SMILES: C[C@H]1CN[C@H](CO1)CO.Cl
• Canonical SMILES: CC1CNC(CO1)CO.Cl

Description

[cis-6-Methylmorpholin-3-yl]methanol;hydrochloride is a chemical compound with the molecular formula C6H14ClNO2 and a molecular weight of 167.63 g/mol . It is primarily used in laboratory settings for research purposes . The compound is known for its high purity, typically around 95-97% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [cis-6-Methylmorpholin-3-yl]methanol;hydrochloride typically involves the reaction of 1,2-amino alcohols with α-haloacid chlorides . This process includes a sequence of coupling, cyclization, and reduction reactions . The reaction conditions often involve the use of transition metal catalysis to achieve high yields and stereoselectivity .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher efficiency and cost-effectiveness, ensuring the compound’s high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

[cis-6-Methylmorpholin-3-yl]methanol;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and nucleophiles for substitution reactions . The reactions are typically carried out under controlled temperatures and pressures to ensure high yields and selectivity .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

[cis-6-Methylmorpholin-3-yl]methanol;hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in studies involving enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of [cis-6-Methylmorpholin-3-yl]methanol;hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting metabolic processes and cellular functions . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Morpholine: A simpler analog with similar structural features but different functional groups.

6-Methylmorpholine: Similar to [cis-6-Methylmorpholin-3-yl]methanol;hydrochloride but lacks the hydroxyl group.

3-Morpholinemethanol: Similar structure but without the methyl substitution at the 6-position.

Uniqueness

This compound is unique due to its specific stereochemistry and functional groups, which confer distinct chemical and biological properties. Its high purity and well-defined structure make it valuable for precise scientific research and industrial applications .